Cas no 367932-17-0 (Carbamic acid, [2-(phenylthio)ethyl]-, 1,1-dimethylethyl ester)
![Carbamic acid, [2-(phenylthio)ethyl]-, 1,1-dimethylethyl ester structure](https://www.kuujia.com/scimg/cas/367932-17-0x500.png)
367932-17-0 structure
Product name:Carbamic acid, [2-(phenylthio)ethyl]-, 1,1-dimethylethyl ester
Carbamic acid, [2-(phenylthio)ethyl]-, 1,1-dimethylethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Carbamic acid, [2-(phenylthio)ethyl]-, 1,1-dimethylethyl ester
- tert-butyl 2-(phenylthio)ethylcarbamate
- DB-221971
- 2-(tert-butoxycarbonylamino)-1-(phenylthio)ethane
- LWGDNNMODXKJHR-UHFFFAOYSA-N
- SCHEMBL7528860
- 367932-17-0
- AKOS013101565
-
- Inchi: InChI=1S/C13H19NO2S/c1-13(2,3)16-12(15)14-9-10-17-11-7-5-4-6-8-11/h4-8H,9-10H2,1-3H3,(H,14,15)
- InChI Key: LWGDNNMODXKJHR-UHFFFAOYSA-N
- SMILES: CC(C)(C)OC(=O)NCCSC1=CC=CC=C1
Computed Properties
- Exact Mass: 253.11377
- Monoisotopic Mass: 253.11365002g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 6
- Complexity: 232
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 63.6Ų
- XLogP3: 3.1
Experimental Properties
- PSA: 38.33
Carbamic acid, [2-(phenylthio)ethyl]-, 1,1-dimethylethyl ester Related Literature
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Jens Antony,Stefan Grimme Phys. Chem. Chem. Phys., 2008,10, 2722-2729
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James K. Harper,David M. Grant Phys. Chem. Chem. Phys., 2007,9, 6083-6097
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5. Structural dynamics effects on the ultrafast chemical bond cleavage of a photodissociation reaction†María E. Corrales,Garikoitz Balerdi,Rebeca de Nalda,Luis Bañares,Ahmed H. Zewail Phys. Chem. Chem. Phys., 2014,16, 8812-8818
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